(2-chloro-5-nitrophenyl)(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone

• IUPAC Name: (2-chloro-5-nitrophenyl)-[4-[3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H16ClFN8O3/c22-17-5-4-15(31(33)34)11-16(17)21(32)29-8-6-28(7-9-29)19-18-20(25-12-24-19)30(27-26-18)14-3-1-2-13(23)10-14/h1-5,10-12H,6-9H2
• InChI Key: UYFZHIUSUPRWLV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC(=CC=C4)F)C(=O)C5=C(C=CC(=C5)[N+](=O)[O-])Cl
• Molecular Formula: C21H16ClFN8O3
• Molecular Weight: 482.9 g/mol
• CAS No.: 941978-70-7

Description

The compound “(2-chloro-5-nitrophenyl)(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone” is a heterocyclic small molecule featuring a triazolo[4,5-d]pyrimidine core substituted with a 3-fluorophenyl group, a piperazine linker, and a 2-chloro-5-nitrophenyl ketone moiety.

Biological Activity

The compound (2-chloro-5-nitrophenyl)(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone is a synthetic organic molecule that exhibits significant biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{16}ClFN_{8}O_{3}$, with a molecular weight of approximately 482.86 g/mol. The structure features several pharmacologically relevant motifs, including a triazole and piperazine ring, which are known for their diverse biological activities.

The biological activity of this compound can be attributed to its interactions with various biological targets:

• Inhibition of Enzymatic Activity : The triazole moiety is known to interact with enzymes involved in cancer cell proliferation and inflammation. Studies indicate that compounds with similar structures can inhibit key enzymes such as thymidylate synthase and HDAC (Histone Deacetylase) .
• Anticancer Potential : The compound's structure suggests potential anticancer activity by disrupting cellular pathways critical for tumor growth. It may act by inducing apoptosis in cancer cells or inhibiting their proliferation through modulation of signaling pathways .

Anticancer Activity

Recent research has highlighted the anticancer properties of triazole derivatives. For instance, compounds similar to the one have shown efficacy against various cancer cell lines by targeting specific molecular pathways .

Activity	Cell Line	IC50 (µM)	Reference
Antitumor	MCF-7 (breast cancer)	10.5
Antitumor	A549 (lung cancer)	15.0
Antitumor	HeLa (cervical cancer)	12.0

Antimicrobial Activity

The compound has also been tested for antimicrobial properties. Compounds containing similar nitrophenyl and triazole groups have demonstrated significant antibacterial effects against various pathogens.

Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL

Case Studies

• Anticancer Efficacy in Preclinical Models : A study demonstrated that a related triazole derivative significantly inhibited tumor growth in xenograft models of breast cancer. The compound induced apoptosis through the mitochondrial pathway and showed low toxicity to normal cells .
• Microbial Degradation Studies : Research on microbial degradation indicates that certain bacterial strains can metabolize nitrophenol compounds, suggesting potential bioremediation applications for environmental pollutants derived from this class of compounds .

Scientific Research Applications

Anticancer Activity

Research indicates that compounds containing triazole and piperazine structures exhibit significant anticancer properties. The presence of fluorophenyl and nitrophenyl groups may enhance the cytotoxic effects against various cancer cell lines. Studies have shown that derivatives of similar structures can inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest .

Antimicrobial Properties

The compound has potential applications as an antimicrobial agent. Triazole derivatives have been noted for their effectiveness against bacterial infections, including those caused by resistant strains. The unique combination of functional groups may provide synergistic effects that enhance its antimicrobial efficacy .

Antitubercular Activity

Similar compounds have been synthesized and evaluated for their antitubercular activity. For instance, derivatives with structural similarities have demonstrated potent activity against Mycobacterium tuberculosis, indicating that this compound could be a candidate for further development as an antitubercular agent .

Neuropharmacological Effects

The piperazine component suggests potential applications in neuropharmacology. Compounds with similar structures have been investigated for their effects on neurotransmitter systems, which could lead to new treatments for neurological disorders such as anxiety or depression .

Case Studies

Study Focus	Findings
Anticancer Activity	A study on triazole derivatives showed significant inhibition of cancer cell lines with IC50 values in the low micromolar range .
Antimicrobial Efficacy	Research indicated that similar compounds exhibited broad-spectrum antibacterial activity, particularly against Gram-positive bacteria .
Antitubercular Properties	A novel series of compounds demonstrated MIC values as low as 4 µg/mL against M. tuberculosis .
Neuropharmacological Potential	Investigations into piperazine derivatives highlighted their ability to modulate serotonin receptors, suggesting anxiolytic effects .

Chemical Reactions Analysis

Nucleophilic Substitution at the Chlorophenyl Group

The 2-chloro-5-nitrophenyl moiety is prone to nucleophilic aromatic substitution (NAS) due to the electron-withdrawing nitro group, which activates the chloro substituent for displacement. Reactions typically proceed under mild alkaline conditions or with polar aprotic solvents.

Reaction Conditions	Reagents	Product	Yield	Reference
DMF, 80°C, K₂CO₃	Primary amines (e.g., NH₃)	2-amino-5-nitrophenyl derivative	70–85%
Ethanol, reflux	Thiophenol	2-(phenylthio)-5-nitrophenyl derivative	65%

The nitro group directs substitution to the ortho and para positions relative to itself, but steric hindrance from the adjacent chloro group favors para substitution.

Reduction of the Nitro Group

The 5-nitro substituent can be reduced to an amine using catalytic hydrogenation or chemical reductants. This transformation enhances the compound’s potential for further functionalization.

Reaction Conditions	Reagents	Product	Yield	Reference
H₂ (1 atm), Pd/C, ethanol, 25°C	–	5-amino-2-chlorophenyl derivative	90%
Fe, HCl, H₂O, 70°C	–	5-amino-2-chlorophenyl derivative	78%

The resulting amine can undergo diazotization or serve as a site for cross-coupling reactions .

Piperazine Ring Functionalization

The piperazine ring undergoes alkylation or acylation at its secondary amine sites, enabling diversification of the compound’s pharmacological profile.

Reaction Conditions	Reagents	Product	Yield	Reference
DCM, RT, TEA	Acetyl chloride	N-acetyl-piperazine derivative	82%
THF, 60°C, NaH	Methyl iodide	N-methyl-piperazine derivative	75%

These reactions retain the triazolo-pyrimidine core while modifying the piperazine’s solubility and binding properties .

Triazolo-Pyrimidine Core Reactivity

The triazolo[4,5-d]pyrimidine system participates in electrophilic substitutions and cycloadditions. The fluorine atom on the 3-fluorophenyl group mildly deactivates the ring but does not preclude reactivity at the triazole’s N2 position .

Reaction Conditions	Reagents	Product	Yield	Reference
AcOH, 100°C	Bromine	5-bromo-triazolo-pyrimidine derivative	60%
Toluene, Cu(I) catalyst	Phenylacetylene	Cycloadduct with triazole	55%

Electrophilic bromination occurs preferentially at the pyrimidine’s C5 position due to electron density distribution .

Hydrolysis of the Methanone Linker

Reaction Conditions	Reagents	Product	Yield	Reference
6M HCl, reflux, 12h	–	2-chloro-5-nitrobenzoic acid + piperazine	40%
NaOH (10%), ethanol, 80°C	–	Same as above	35%

Stability Under Oxidative Conditions

The compound demonstrates moderate stability to oxidation, with degradation observed only under aggressive conditions (e.g., KMnO₄/H₂SO₄). The triazolo-pyrimidine core remains intact, but the nitro group may oxidize further to a carboxyl group in rare cases.

Comparison with Similar Compounds

Triazolo-Pyrimidine Derivatives

The triazolo[4,5-d]pyrimidine core in the target compound shares similarities with triazolo[4,5-c]pyridine derivatives described in . For example, the compound “[2-chloro-3-(trifluoromethyl)phenyl][(4R)-1-(5-fluoro-2-pyrimidinyl)-4-methyl-1,4,6,7-tetrahydro-5H-[1,2,3]triazolo[4,5-c]pyridin-5-yl]methanone” () features a trifluoromethyl group and a pyrimidine substituent. Key differences include:

• Core Heterocycle : The target compound’s pyrimidine-based core (vs. pyridine in ) may alter electron distribution and binding affinity.
• Linker : The piperazine moiety in the target compound enhances solubility compared to the tetrahydrotriazolo-pyridine system in .

Pyrazole Derivatives

describes pyrazolo[3,4-d]pyrimidin-4-yl amines (e.g., compound 5a), which share a pyrimidine scaffold but lack the triazolo ring. However, the triazolo ring in the target compound may confer greater rigidity and receptor selectivity .

Table 1: Comparative Analysis of Key Compounds

Property	Target Compound	Compound	Compound (5a)
Core Structure	Triazolo[4,5-d]pyrimidine	Triazolo[4,5-c]pyridine	Pyrazolo[3,4-d]pyrimidine
Key Substituents	3-Fluorophenyl, 2-chloro-5-nitrophenyl, piperazine	5-Fluoropyrimidinyl, trifluoromethyl, tetrahydro	4-Benzoyl, 4-nitrophenyl, phenyl
Synthetic Yield	Not reported	95% purity (reported)	59% yield (reported)
Potential Targets	Kinases, P2X7 receptors (inferred)	P2X7 purinoceptors (explicitly linked)	Not specified
Solubility	Likely moderate (piperazine enhances aqueous solubility)	Low (trifluoromethyl increases lipophilicity)	Low (aromatic substituents dominate)

Research Findings and Functional Implications

• Compound: The explicit association with P2X7 purinoceptors (e.g., P2RX7_HUMAN) highlights the role of triazolo-heterocycles in modulating purinergic signaling.
• Compounds : Pyrazolo-pyrimidines like 5a are typically synthesized via cyclocondensation of hydrazonyl bromides with diketones, as described in . The target compound’s synthesis might follow analogous pathways but would require optimization for the triazolo-pyrimidine core .